Cas no 55001-09-7 (Methyl 3-(2-methoxyphenyl)propanoate)

• Product Name: Methyl 3-(2-methoxyphenyl)propanoate
• CAS No: 55001-09-7
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD12031733
• CID: 353105
• PubChem ID: 329763722
• Update Time: 2024-11-03

Methyl 3-(2-methoxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-methoxyphenyl)propanoate
• Benzenepropanoic acid, 2-methoxy-, methyl ester
• Methyl 3-(2-methoxyphenyl)propionate
• A1-01389
• J-522078
• 10.14272/BJDNTBIPIZYXPN-UHFFFAOYSA-N.1
• 3-(2-methoxyphenyl)-propionic acid methyl ester
• Propanoic acid, 3-(2-methoxyphenyl), methyl ester
• Methyl 3-(2-methoxyphenyl)propanoate #
• FT-0702805
• Methyl3-(2-methoxyphenyl)propanoate
• 55001-09-7
• doi:10.14272/BJDNTBIPIZYXPN-UHFFFAOYSA-N.1
• DTXSID50340206
• Methyl 3-(2-methoxyphenyl)propionate, 97%
• AKOS016845217
• SCHEMBL2965106
• CS-0327003
• CHEMBL2252088
• G79026
• 2-Methoxyhydrocinnamic acid methyl ester
• DB-071930

• MDL： MFCD12031733
• Inchi： 1S/C11H14O3/c1-13-10-6-4-3-5-9(10)7-8-11(12)14-2/h3-6H,7-8H2,1-2H3
• InChI Key： BJDNTBIPIZYXPN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CCC(=O)OC

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• Density: 1.075 g/mL at 25 °C
• Boiling Point: 263°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.512
• PSA: 35.53

Methyl 3-(2-methoxyphenyl)propanoate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36-52/53
• Safety Instruction： 26-61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles